Cas no 1261773-69-6 (2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester)
1261773-69-6 structure
Product Name:2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
CAS No:1261773-69-6
MF:C15H10F3NO4
MW:325.239414691925
CID:4790712
Update Time:2023-08-17
2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
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- Inchi: 1S/C15H10F3NO4/c1-23-14(20)10-4-7-12(13(8-10)19(21)22)9-2-5-11(6-3-9)15(16,17)18/h2-8H,1H3
- InChI Key: OKTIPBONMYWYEH-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 441
- XLogP3: 4.1
- Topological Polar Surface Area: 72.1
2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011010459-250mg |
2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester |
1261773-69-6 | 97% | 250mg |
484.80 USD | 2021-05-31 | |
| Alichem | A011010459-500mg |
2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester |
1261773-69-6 | 97% | 500mg |
815.00 USD | 2021-05-31 | |
| Alichem | A011010459-1g |
2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester |
1261773-69-6 | 97% | 1g |
1,534.70 USD | 2021-05-31 |
2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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